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Compound of Interest

Compound Name: 1,3-Dioxolane-2-methanol

Cat. No.: B150767 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The paradigm of modern chemistry is increasingly shifting towards sustainability, with the

principles of green chemistry serving as a guiding framework for the development of

environmentally benign chemical processes and products. Within this context, 1,3-Dioxolane-
2-methanol and its derivatives have emerged as significant players, offering versatile solutions

as green solvents, biofuel additives, and valuable intermediates derived from renewable

feedstocks. This technical guide provides a comprehensive overview of the synthesis,

applications, and physicochemical properties of 1,3-Dioxolane-2-methanol, underscoring its

pivotal role in the advancement of sustainable chemical practices.

Physicochemical and Toxicological Profile
A thorough understanding of the physical, chemical, and safety properties of 1,3-Dioxolane-2-
methanol is fundamental to its application in green chemistry.
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Property Value Reference

Molecular Formula C4H8O3 [1][2][3]

Molecular Weight 104.10 g/mol [1][2][3]

Appearance Colorless liquid [1]

Boiling Point Relatively high [1]

Solubility
Miscible with water and polar

organic solvents
[1][2]

Density ~1.062 g/mL at 25 °C

Flash Point 79 °C (closed cup)

XLogP3 -0.8 [2][3]

Stability

Stable under normal

conditions, sensitive to strong

acids or bases

[1]

Toxicological Information:

While 1,3-Dioxolane-2-methanol is explored for green applications, it is not without potential

hazards. It is classified as a combustible liquid and can be harmful if swallowed.[3] It may also

cause skin and serious eye irritation, as well as respiratory irritation.[3] Some studies indicate

that its use in biochemical experiments may be limited due to potential toxicity.[2] However,

related compounds are noted for their low toxicity, which is a desirable characteristic for green

solvents.[4] Further research into its toxicology and biodegradability is crucial for a complete

environmental impact assessment. One study on a structurally similar compound, 2-methyl-2-

(2-methylpropyl)-1,3-dioxolane-4-methanol, concluded that it is not readily biodegradable.[5]

Green Synthesis of 1,3-Dioxolane Derivatives: The
Glycerol Valorization Pathway
A cornerstone of 1,3-Dioxolane-2-methanol's role in green chemistry is its synthesis from

glycerol, a major byproduct of the biodiesel industry.[6] This process, known as glycerol
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valorization, transforms a low-value waste stream into value-added chemicals, aligning with the

principles of atom economy and the use of renewable feedstocks.[6]

The primary synthetic route involves the acid-catalyzed condensation (acetalization or

ketalization) of glycerol with aldehydes or ketones.[2][6] For instance, the reaction of glycerol

with acetone yields solketal (2,2-Dimethyl-1,3-dioxolane-4-methanol), a valuable biofuel

additive.[6] Similarly, reacting glycerol with paraformaldehyde can produce a mixture including

4-hydroxymethyl-1,3-dioxolane.[6] The use of heterogeneous acid catalysts is particularly

advantageous as they can be easily separated and reused, enhancing the sustainability of the

process.[6] Research has demonstrated high glycerol conversion rates, with one study

reporting an 80.3% conversion using an acidic activated carbon catalyst.[6]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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